Cas no 2138027-02-6 (2,2-Difluoro-3-[(oxan-2-yl)methoxy]propan-1-amine)

• Product Name: 2,2-Difluoro-3-[(oxan-2-yl)methoxy]propan-1-amine
• CAS No: 2138027-02-6
• MF: C₉H₁₇F₂NO₂
• MW: 209.233589887619
• CID: 6440364
• PubChem ID: 165467203
• Update Time: 2025-06-30

2,2-Difluoro-3-[(oxan-2-yl)methoxy]propan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-789738
• 2138027-02-6
• 2,2-difluoro-3-[(oxan-2-yl)methoxy]propan-1-amine
• 2,2-Difluoro-3-[(oxan-2-yl)methoxy]propan-1-amine

• Inchi： 1S/C9H17F2NO2/c10-9(11,6-12)7-13-5-8-3-1-2-4-14-8/h8H,1-7,12H2
• InChI Key： HFYKNNLUKNTOJM-UHFFFAOYSA-N
• SMILES： FC(CN)(COCC1CCCCO1)F

Computed Properties

• Exact Mass: 209.12273511g/mol
• Monoisotopic Mass: 209.12273511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 44.5Ų

Additional information on 2,2-Difluoro-3-[(oxan-2-yl)methoxy]propan-1-amine

Professional Introduction to Compound with CAS No. 2138027-02-6 and Product Name: 2,2-Difluoro-3-[(oxan-2-yl)methoxy]propan-1-amine

The compound identified by the CAS number 2138027-02-6 and the product name 2,2-Difluoro-3-[(oxan-2-yl)methoxy]propan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a subject of considerable interest in both academic research and industrial applications. The presence of fluorine atoms and an oxygen-containing heterocycle in its molecular structure imparts distinct chemical reactivity and biological activity, which are critical factors in drug design and development.

In recent years, there has been a growing emphasis on the development of novel therapeutic agents that leverage advanced chemical scaffolds to enhance efficacy and reduce side effects. The molecular framework of 2,2-Difluoro-3-[(oxan-2-yl)methoxy]propan-1-amine aligns well with these trends, as it incorporates elements that are known to improve metabolic stability, binding affinity, and overall pharmacokinetic profiles. The fluorine atoms, for instance, are frequently employed in medicinal chemistry due to their ability to modulate electronic properties and interactions with biological targets.

The oxan-2-yl moiety in the compound's structure is another key feature that contributes to its potential utility. This oxygen-containing heterocycle is commonly found in bioactive molecules and has been shown to enhance solubility and bioavailability. Furthermore, the methoxy group at the 3-position introduces a polar functional handle that can be exploited for further derivatization or optimization. These structural elements collectively make 2,2-Difluoro-3-[(oxan-2-yl)methoxy]propan-1-amine a promising candidate for further investigation in various therapeutic contexts.

Current research in pharmaceutical chemistry increasingly focuses on the synthesis of molecules that can interact with biological targets in novel ways. The unique combination of fluorine and oxygen-containing heterocycles in 2,2-Difluoro-3-[(oxan-2-yl)methoxy]propan-1-amine suggests potential applications in areas such as enzyme inhibition, receptor binding, and drug delivery systems. For instance, fluorinated compounds have demonstrated enhanced binding affinities to certain enzymes and receptors due to their ability to engage in multiple non-covalent interactions. Similarly, oxygen-containing heterocycles are often integral to the pharmacophores of bioactive molecules.

Recent studies have highlighted the importance of fluorine atoms in modulating drug-like properties such as lipophilicity, metabolic stability, and cell membrane permeability. The presence of two fluorine atoms at the 2-position of the propanamidine backbone in 2,2-Difluoro-3-[(oxan-2-yl)methoxy]propan-1-amine is particularly noteworthy, as it may confer favorable pharmacokinetic characteristics. Additionally, the methoxy group at the 3-position can serve as a site for further functionalization, allowing for the creation of analogs with tailored biological activities.

The oxan-2-yl ring is another critical structural component that warrants attention. This tetrahydropyranone derivative is known for its ability to enhance solubility and improve oral bioavailability when incorporated into drug candidates. The oxygen atom within the ring can form hydrogen bonds with biological targets, thereby increasing binding affinity. Moreover, the flexibility of the oxan ring may allow for conformational adaptations that optimize interactions with specific receptors or enzymes.

In the context of drug discovery pipelines, compounds like 2,2-Difluoro-3-[(oxan-2yl)methoxy]propanamidine (CAS No. 2138027_02_6) represent valuable starting points for structure-based design or fragment-based approaches. By leveraging computational modeling techniques such as molecular docking or quantum mechanical calculations, researchers can gain insights into how this molecule interacts with potential targets at a molecular level. Such information is crucial for guiding medicinal chemistry efforts aimed at optimizing potency while minimizing off-target effects.

Furthermore, 21380_02_6's dual functionality—combining both fluorinated aliphatic moieties with an oxygen-rich heterocyclic system—makes it particularly amenable to diverse synthetic strategies. This versatility allows chemists to explore multiple pathways toward lead optimization without being constrained by overly rigid structural frameworks. As a result, this compound holds promise not only as an active pharmaceutical ingredient but also as an intermediate for synthesizing more complex derivatives tailored for specific therapeutic needs.

The growing body of literature on fluorinated compounds underscores their significance in modern drug discovery, with many successful drugs on the market featuring one or more fluorine atoms within their structures, including notable examples like oseltamivir (Tamiflu) and celecoxib (Celebrex). The incorporation of fluorine into organic molecules often enhances their metabolic stability by resisting degradation pathways such as hydrolysis or oxidation.* Additionally, fluorine's high electronegativity can influence electronic distributions within a molecule, leading to improved binding interactions with biological targets.